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Compound of Interest

Compound Name: 1,3-Stearin-2-palmitin

CAS No.: 2190-24-1

Cat. No.: B1219303

Get Quote

Functional Structuring & Nutritional Bio-
Architecture[1]
Executive Summary & Technical Positioning
While 1,3-Dioleoyl-2-palmitoyl glycerol (OPO) is the industry standard for mimicking the

nutritional absorption profile of human milk fat (HMF), 1,3-Stearin-2-palmitin (SPS) represents

a distinct class of structured lipids.[1] SPS contains palmitic acid at the sn-2 position (mimicking

HMF) but is flanked by stearic acid at the sn-1 and sn-3 positions.[1]

Core Application Scope:

Rheological Modifier: SPS serves as a high-melting "hard stock" (melting point ~38–40°C) to

stabilize the oil phase in formula emulsions without requiring hydrogenation (trans-fat free).

[1]

Lipid Structuring: Prevents oiling-out in powdered formulas during storage.[1]
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Nutritional Modulation: Provides a source of sn-2 palmitate for absorption, though the sn-1,3

stearic acid component requires careful management due to lower digestibility compared to

oleic acid.[1]

Scientific Rationale: The sn-2 Palmitate Mechanism
The efficacy of SPS relies on the specific enzymatic handling of triglycerides in the infant gut.

Lipolytic Selectivity: Pancreatic lipase specifically hydrolyzes fatty acids at the sn-1 and sn-3

positions.[1]

The sn-2 Advantage: The remaining sn-2 monoglyceride (2-Monopalmitin) is hydrophilic and

readily absorbed by the enterocyte.[1]

The sn-1,3 Challenge (SPS Specific):

In OPO, the released sn-1,3 oleic acid is well-absorbed.[1]

In SPS, the released sn-1,3 stearic acid has a high melting point and can bind with dietary

calcium to form insoluble calcium soaps (calcium stearate), potentially causing stool

hardness.

Formulation Strategy: SPS is typically used as a minor functional component (<5% of fat

phase) for texture, rather than the bulk fat source.

Pathway Visualization: Digestion of SPS vs. OPO
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Figure 1: Comparative metabolic fate of SPS components.[1] Note the divergence between the

absorbed sn-2 monoglyceride and the excreted calcium stearate soaps.

Protocol 1: Chemoenzymatic Synthesis of SPS
Objective: Synthesize high-purity 1,3-Stearin-2-palmitin using sn-1,3 regiospecific lipase via

acidolysis.[1]

Reagents:

Substrate A: Tripalmitin (PPP) (>95% purity) or Palm Stearin (high PPP fraction).[1]

Substrate B: Stearic Acid (Free Fatty Acid) (>98% purity).[1]

Catalyst:Rhizomucor miehei lipase (immobilized, e.g., Lipozyme RM IM) or Thermomyces

lanuginosus lipase (Lipozyme TL IM).

Solvent: n-Hexane (optional, solvent-free preferred for food grade).[1]
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Step-by-Step Methodology:

Feedstock Preparation:

Mix Tripalmitin and Stearic Acid in a molar ratio of 1:6 (Excess stearic acid drives the

equilibrium toward substitution at positions 1 and 3).

Melt the mixture at 65°C in a jacketed stirred tank reactor.

Enzymatic Reaction:

Add 10% (w/w) immobilized lipase relative to the substrate mass.

Incubate at 60°C (balance between melting point and enzyme stability).

Agitate at 200 rpm for 12–24 hours.

Control Point: Monitor water activity (

).[1] Maintain <0.1 to prevent hydrolysis (breakdown to DAG/MAG).

Termination:

Filter the hot mixture to remove the immobilized enzyme.[2]

Purification (Solvent Fractionation):

Dissolve crude product in acetone.

Cool to 4°C to crystallize high-melting SPS and unreacted Tripalmitin.

Perform Silver Ion HPLC or Short Path Distillation to remove free fatty acids.[1]

Protocol 2: Structural Characterization (Regiospecificity)
Objective: Validate that Palmitic acid remains at the sn-2 position and Stearic acid occupies sn-

1,3.[1]

Method: Pancreatic Lipase Hydrolysis followed by GC-FID.[1]
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Hydrolysis:

Mix 50 mg of synthesized SPS with 1 mL of Tris-HCl buffer (pH 8.0), 0.2 mL of 22% CaCl₂

solution, and 0.5 mL of 0.1% bile salts.

Add 20 mg of Porcine Pancreatic Lipase.

Incubate at 40°C for 3 minutes (partial hydrolysis).

Stop reaction with 1 mL 6M HCl and extract lipids with diethyl ether.

TLC Separation:

Spot extract on Silica Gel G plate.[1]

Develop in Hexane:Diethyl Ether:Acetic Acid (50:50:1).[1]

Identify the 2-Monoacylglycerol (2-MAG) band (lowest Rf).[1]

GC Analysis:

Scrape the 2-MAG band and methylate (FAME preparation).[1]

Analyze via GC-FID.[1]

Calculation: % Palmitic at sn-2 = (Area % C16:0 in 2-MAG) / (Total Area).[1]

Acceptance Criteria: >85% Palmitic acid at sn-2.[1][3]

Protocol 3: Thermal Profiling (DSC)
Objective: Determine the melting profile to ensure emulsion stability in the final formula.

Equipment: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

Sample Prep: Hermetically seal 5–10 mg of SPS in an aluminum pan.

Program:
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Heat to 80°C (erase thermal history).

Cool to -40°C at 5°C/min (crystallization).

Hold for 5 min.

Heat to 80°C at 5°C/min (melting).

Data Output:

Record Onset Temperature (

) and Peak Melting Temperature (

).

Target: SPS typically shows a sharp melting peak around 38–41°C.[1] This ensures it is

solid at room temperature (powder stability) but melts near body temperature

(digestibility).[1]

Critical Nutritional Considerations & References
Data Summary: SPS vs. Standard Fats

Parameter
1,3-Stearin-2-
palmitin (SPS)

OPO (Standard sn-
2)

Vegetable Oil Blend

sn-2 Fatty Acid Palmitic (C16:[1]0) Palmitic (C16:0) Unsaturated/Mixed

sn-1,3 Fatty Acid Stearic (C18:0) Oleic (C18:[1][4]1) Palmitic/Stearic

Melting Point ~40°C (Solid) ~18–22°C (Liquid) Variable

Ca-Soap Risk
High (Due to free

Stearic)
Low

High (if Palmitic at 1,

[1]3)

Primary Use
Structuring / Hard

Stock
Nutritional Mimicry Bulk Energy

References:
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Review of sn-2 Palmitate Synthesis:

Title: 1,3-Dioleoyl-2-palmitoyl glycerol (OPO)—Enzymatic synthesis and use as an

important supplement in infant formulas.[1][5]

Source: Journal of Food Biochemistry.

URL:[Link]

Digestibility of Stearic Acid:

Title: Melting, Crystallization, and In Vitro Digestion Properties of Fats Containing Stearoyl-

Rich Triacylglycerols.[6][7]

Source: Foods (MDPI).[1]

URL:[Link][1]

Clinical Benefits of sn-2 Palmitate:

Title: SN2-Palmitate Reduces Fatty Acid Excretion in Chinese Formula-fed Infants.[1]

Source: Journal of Pediatric Gastroenterology and Nutrition.

URL:[Link][1]

Chemical Characterization of SPS:

Title: 1,3-Distearoyl-2-palmitoyl glycerol Product Information.[1][8][9][10][11]

Source: Cayman Chemical.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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